N-(4-isopropylbenzyl)-2-[(1-phenyl-1H-tetraazol-5-yl)sulfanyl]ethanamine

• Molecular Formula: C19H23N5S
• Molecular Weight: 353.5 g/mol
• IUPAC Name: 2-(1-phenyltetrazol-5-yl)sulfanyl-N-[(4-propan-2-ylphenyl)methyl]ethanamine
• InChI: InChI=1S/C19H23N5S/c1-15(2)17-10-8-16(9-11-17)14-20-12-13-25-19-21-22-23-24(19)18-6-4-3-5-7-18/h3-11,15,20H,12-14H2,1-2H3
• InChI Key: DCZRZCLZFASGKU-UHFFFAOYSA-N
• SMILES: CC(C)C1=CC=C(C=C1)CNCCSC2=NN=NN2C3=CC=CC=C3

Description

N-(4-isopropylbenzyl)-2-[(1-phenyl-1H-tetraazol-5-yl)sulfanyl]ethanamine, also known as SMT-19969, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of tetrazole-based compounds and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N-(4-isopropylbenzyl)-2-[(1-phenyl-1H-tetraazol-5-yl)sulfanyl]ethanamine is not fully understood. However, studies have suggested that N-(4-isopropylbenzyl)-2-[(1-phenyl-1H-tetraazol-5-yl)sulfanyl]ethanamine exerts its therapeutic effects through multiple pathways. One of the major pathways is through the activation of the nitric oxide-cyclic guanosine monophosphate (NO-cGMP) signaling pathway, which leads to vasodilation and reduction in blood pressure. N-(4-isopropylbenzyl)-2-[(1-phenyl-1H-tetraazol-5-yl)sulfanyl]ethanamine has also been shown to inhibit the activity of angiotensin-converting enzyme (ACE), which is involved in the regulation of blood pressure.
Biochemical and Physiological Effects:
N-(4-isopropylbenzyl)-2-[(1-phenyl-1H-tetraazol-5-yl)sulfanyl]ethanamine has been shown to have various biochemical and physiological effects. Studies have shown that N-(4-isopropylbenzyl)-2-[(1-phenyl-1H-tetraazol-5-yl)sulfanyl]ethanamine can reduce oxidative stress and inflammation, which are major contributors to the development of cardiovascular and neurological diseases. Furthermore, N-(4-isopropylbenzyl)-2-[(1-phenyl-1H-tetraazol-5-yl)sulfanyl]ethanamine has been shown to improve mitochondrial function, which is important for cellular energy production.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-(4-isopropylbenzyl)-2-[(1-phenyl-1H-tetraazol-5-yl)sulfanyl]ethanamine in lab experiments is its high potency and specificity. N-(4-isopropylbenzyl)-2-[(1-phenyl-1H-tetraazol-5-yl)sulfanyl]ethanamine has been shown to have a high affinity for its target receptors and can exert its effects at low concentrations. However, one of the limitations of using N-(4-isopropylbenzyl)-2-[(1-phenyl-1H-tetraazol-5-yl)sulfanyl]ethanamine in lab experiments is its limited solubility in aqueous solutions, which can affect its bioavailability and pharmacokinetics.

Future Directions

There are numerous future directions for the research and development of N-(4-isopropylbenzyl)-2-[(1-phenyl-1H-tetraazol-5-yl)sulfanyl]ethanamine. One of the major areas of research is in the development of novel formulations and delivery systems that can improve its solubility and bioavailability. Furthermore, more studies are needed to fully understand the mechanism of action of N-(4-isopropylbenzyl)-2-[(1-phenyl-1H-tetraazol-5-yl)sulfanyl]ethanamine and its potential therapeutic applications in various fields of research. Finally, clinical trials are needed to evaluate the safety and efficacy of N-(4-isopropylbenzyl)-2-[(1-phenyl-1H-tetraazol-5-yl)sulfanyl]ethanamine in humans.

Synthesis Methods

The synthesis of N-(4-isopropylbenzyl)-2-[(1-phenyl-1H-tetraazol-5-yl)sulfanyl]ethanamine has been reported in the literature using various methods. One of the commonly used methods involves the reaction of 4-isopropylbenzylamine with 1-phenyl-1H-tetrazole-5-thiol in the presence of a base such as potassium carbonate. The reaction is carried out in a solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at elevated temperatures. The resulting product is then purified using column chromatography or recrystallization to obtain the final compound.

Scientific Research Applications

N-(4-isopropylbenzyl)-2-[(1-phenyl-1H-tetraazol-5-yl)sulfanyl]ethanamine has been studied for its potential therapeutic applications in various fields of research. One of the major areas of research is in the treatment of cardiovascular diseases such as hypertension and heart failure. Studies have shown that N-(4-isopropylbenzyl)-2-[(1-phenyl-1H-tetraazol-5-yl)sulfanyl]ethanamine has a potent vasodilatory effect and can reduce blood pressure in animal models. In addition, N-(4-isopropylbenzyl)-2-[(1-phenyl-1H-tetraazol-5-yl)sulfanyl]ethanamine has been shown to improve cardiac function and reduce myocardial damage in animal models of heart failure.
Another area of research is in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Studies have shown that N-(4-isopropylbenzyl)-2-[(1-phenyl-1H-tetraazol-5-yl)sulfanyl]ethanamine has neuroprotective effects and can reduce neuronal damage in animal models of these diseases. Furthermore, N-(4-isopropylbenzyl)-2-[(1-phenyl-1H-tetraazol-5-yl)sulfanyl]ethanamine has been shown to improve cognitive function and memory in animal models of Alzheimer's disease.